Methyl 2-(3-methoxyphenyl)-2-(methylamino)acetate hydrochloride
Description
Methyl 2-(3-methoxyphenyl)-2-(methylamino)acetate hydrochloride, also known as Mexedrone, is a synthetic cathinone that belongs to the class of designer drugs. It is a psychoactive substance that is structurally similar to other cathinones such as Mephedrone and Methcathinone. Mexedrone has gained popularity among recreational drug users due to its stimulant and euphoric effects. However, it also has potential applications in scientific research.
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study focused on the metabolism of chloroacetamide herbicides (including acetochlor and metolachlor) in human and rat liver microsomes. It explored the metabolic pathways and the roles of cytochrome P450 isoforms in these processes. Such research is crucial for understanding the environmental and health impacts of these herbicides, potentially guiding safer agricultural practices and chemical use (Coleman et al., 2000).
Synthesis of Novel Compounds and Their Effects on Learning and Memory
Another relevant study involved the synthesis of 2-(dialkylamino)ethyl 2-((thiophen-3-yl)methoxy) acetate(hydrochloride) and explored its effects on learning and memory in mice. This research could provide insights into the development of new therapeutic agents for cognitive disorders (Jiang Jing-ai, 2006).
Antioxidant Properties of Organic Compounds
A study on the structure and antioxidant activity of a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide highlighted the compound's potential antioxidant properties. By combining experimental and theoretical methods, such as X-ray diffraction and DFT calculations, researchers aimed to understand the compound's chemical reactivity and potential therapeutic uses (Demir et al., 2015).
Fungicidal Activity of Oxime Ether Derivatives
Research into oxime ether derivatives containing 1-aryl-3-oxypyrazoles, including their synthesis and fungicidal activities, reflects the ongoing search for more effective agricultural chemicals. Such studies are vital for developing safer, more efficient fungicides (Lv et al., 2015).
Metabolites of Designer Drugs
The determination of metabolites of designer drugs in human urine illustrates the importance of analytical methods in identifying drug metabolism and potential toxicological impacts. This research is crucial for public health and forensic science (Zaitsu et al., 2009).
properties
IUPAC Name |
methyl 2-(3-methoxyphenyl)-2-(methylamino)acetate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3.ClH/c1-12-10(11(13)15-3)8-5-4-6-9(7-8)14-2;/h4-7,10,12H,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUXWAXOARULHQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC(=CC=C1)OC)C(=O)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(3-methoxyphenyl)-2-(methylamino)acetate hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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